Cas no 151636-94-1 (7-epi-10-Oxo-10-deacetyl Baccatin III)

• Product Name: 7-epi-10-Oxo-10-deacetyl Baccatin III
• CAS No: 151636-94-1
• MF: C₂₉H₃₄O₁₀
• MW: 542.574269771576
• CID: 1061179
• PubChem ID: 5316369
• Update Time: 2025-04-20

7-epi-10-Oxo-10-deacetyl Baccatin III Chemical and Physical Properties

Names and Identifiers

• 7-epi-10-Oxo-10-deacetyl Baccatin III
• 7-epi-10-Oxo-10-deac
• 10-Dehydrobaccatin V
• 10-Deacetyl-10-oxo-baccatin V
• (2aR,4R,4aS,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,9,10,11,12,12a,12b-decahydro-4,9,11-trihydroxy-4a,8,13,13-tetraMethyl-7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-5,6-dione
• 151636-94-1
• HY-W778547
• (2aR,4R,4aS,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,9,10,11,12,12a,12b-decahydro-4,9,11-trihydroxy-4a,8,13,13-tetramethyl-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-5,6-dione; 10-Deacetyl-10-oxo-baccatin V; 10-Dehydrobaccatin V; Docetaxel Impurity 20
• DTXSID10415702
• CS-0855306
• 10-Deacetyl-10-oxobaccatin V
• [(1S,2S,3R,4S,7R,9R,10S,15S)-4-acetyloxy-1,9,15-trihydroxy-10,14,17,17-tetramethyl-11,12-dioxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• CHEMBL250045
• SCHEMBL13426870
• 7-epi-10-Oxo-10-deacetylbaccatin III
• 7-epi-10-oxo-10-DAB
• DA-70349

• Inchi： 1S/C29H34O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,22,24,31-32,36H,11-13H2,1-5H3/t17-,18+,19+,22-,24-,27+,28-,29+/m0/s1
• InChI Key： UEDMLPVUDFCAQM-IWVNULRZSA-N
• SMILES： O1C[C@@]2([C@H]1C[C@H]([C@@]1(C)C(C(C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)O)=O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 542.21519728g/mol
• Monoisotopic Mass: 542.21519728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 204-206oC (dec.)
• Boiling Point: 697.0±55.0 °C at 760 mmHg
• Flash Point: 226.9±25.0 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

7-epi-10-Oxo-10-deacetyl Baccatin III Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives